2-(2-methoxy-ethyl)-5-methoxy-2H-pyridazin-3-one
Cat. No. B8513635
M. Wt: 184.19 g/mol
InChI Key: DYCQMBREAAMUGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][CH2:3][CH2:4][n:5]1[n:6][cH:7][c:8]([O:12][CH3:13])[cH:9][c:10]1=[O:11].[P:14]([Cl:15])([Cl:16])([Cl:17])=[O:18]>>[CH3:1][O:2][CH2:3][CH2:4][n:5]1[n:6][cH:7][c:8]([Cl:16])[cH:9][c:10]1=[O:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COCCn1ncc(OC)cc1=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COCCn1ncc(Cl)cc1=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
